{2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid

• Molecular Formula: C21H20N4O5S
• Molecular Weight: 440.5 g/mol
• IUPAC Name: 2-[2-(3-ethylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)-6-methoxyphenoxy]acetic acid
• InChI: InChI=1S/C21H20N4O5S/c1-3-31-21-23-20-17(24-25-21)12-7-4-5-9-14(12)22-19(30-20)13-8-6-10-15(28-2)18(13)29-11-16(26)27/h4-10,19,22H,3,11H2,1-2H3,(H,26,27)
• InChI Key: KUQTVJNFPMJKGE-UHFFFAOYSA-N
• SMILES: CCSC1=NC2=C(C3=CC=CC=C3NC(O2)C4=C(C(=CC=C4)OC)OCC(=O)O)N=N1

Description

{2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the benzoxazepine family and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of {2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in the development and progression of various diseases. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and also to modulate the activity of the Wnt/β-catenin signaling pathway, which is implicated in cancer.
Biochemical and physiological effects:
{2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from damage. The compound has also been found to modulate the activity of various signaling pathways involved in cellular processes such as proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using {2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid in lab experiments is its potential therapeutic applications. The compound has shown promising results in various studies and has the potential to be used in the development of new drugs. However, one of the limitations of using this compound is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research on {2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid. One direction is to further investigate its potential therapeutic applications in the treatment of various diseases. Another direction is to study its mechanism of action in more detail to gain a better understanding of how it works. Additionally, future research could focus on improving the synthesis method to make the compound more readily available for use in lab experiments.

Synthesis Methods

The synthesis of {2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid involves the reaction of 2-(6-methoxyphenoxy)acetic acid with ethylthiourea and 1,2,4-triazine-3,6-dione. The reaction takes place in the presence of a catalyst and solvent and is followed by purification steps to obtain the final product.

Scientific Research Applications

{2-[3-(Ethylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]-6-methoxyphenoxy}acetic acid has been studied extensively for its potential therapeutic applications. It has shown promising results in the treatment of various diseases including cancer, Alzheimer's disease, Parkinson's disease, and inflammation. The compound has been found to have anti-tumor, anti-inflammatory, and neuroprotective properties.